Cas no 1196155-82-4 (2-(2-Methoxypyrimidin-5-YL)ethanaminium chloride)

2-(2-Methoxypyrimidin-5-YL)ethanaminium chloride structure
1196155-82-4 structure
Product Name:2-(2-Methoxypyrimidin-5-YL)ethanaminium chloride
CAS No:1196155-82-4
MF:C7H12ClN3O
MW:189.642680168152
CID:4674894
Update Time:2023-08-14

2-(2-Methoxypyrimidin-5-YL)ethanaminium chloride Chemical and Physical Properties

Names and Identifiers

    • 2-(2-METHOXYPYRIMIDIN-5-YL)ETHANAMINIUM CHLORIDE
    • 2-(2-Methoxypyrimidin-5-yl)ethan-1-aminium chloride
    • 2-(2-Methoxypyrimidin-5-YL)ethanaminium chloride
    • Inchi: 1S/C7H11N3O.ClH/c1-11-7-9-4-6(2-3-8)5-10-7;/h4-5H,2-3,8H2,1H3;1H
    • InChI Key: MBUZQUBGTIWVHG-UHFFFAOYSA-N
    • SMILES: [Cl-].O(C)C1=NC=C(C=N1)CC[NH3+]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 102
  • Topological Polar Surface Area: 62.6
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd